Cas no 103980-65-0 (4(3H)-Pyrimidinone,5-hexyl-6-methyl-)

• Product Name: 4(3H)-Pyrimidinone,5-hexyl-6-methyl-
• CAS No: 103980-65-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 159107
• PubChem ID: 135854968
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,5-hexyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5-hexyl-6-methyl-
• 5-hexyl-6-methyl-1H-pyrimidin-4-one
• 4-Pyrimidinol, 5-hexyl-5-methyl-
• 5-Hexyl-6-methyl-4-pyrimidinol
• 5-hexyl-6-methylpyrimidin-4(1H)-one
• 5-hexyl-4-methyl-1H-pyrimidin-6-one
• DTXSID20146196
• 5-Hexyl-6-methylpyrimidin-4(3H)-one
• CID 3025552
• 103980-65-0

• Inchi： 1S/C11H18N2O/c1-3-4-5-6-7-10-9(2)12-8-13-11(10)14/h8H,3-7H2,1-2H3,(H,12,13,14)
• InChI Key： MCTGQFTYMMFWLE-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=CN1)CCCCCC

Computed Properties

• Exact Mass: 194.14204
• Monoisotopic Mass: 194.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 291.1°Cat760mmHg
• Flash Point: 129.8°C
• Refractive Index: 1.527
• PSA: 41.46
• LogP: 2.61340